![molecular formula C17H22N2O3 B4775498 N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide](/img/structure/B4775498.png)
N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide
Overview
Description
N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide, also known as PHCCC, is a chemical compound that has been studied for its potential therapeutic effects on neurological disorders. This compound belongs to the class of isoxazolecarboxamide derivatives and has been shown to have a high affinity for metabotropic glutamate receptor 4 (mGluR4). In
Mechanism of Action
N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide acts as a positive allosteric modulator of mGluR4, which means that it enhances the activity of this receptor in response to glutamate. By enhancing the activity of mGluR4, this compound can modulate the release of neurotransmitters such as dopamine and glutamate, which are involved in the regulation of mood, motivation, and cognition.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects in animal models of neurological disorders. These effects include the modulation of neurotransmitter release, the enhancement of synaptic plasticity, and the improvement of cognitive function. This compound has also been shown to have neuroprotective effects and can reduce the damage caused by oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide in lab experiments is that it has a high affinity for mGluR4, which makes it a selective and potent modulator of this receptor. However, one limitation of using this compound is that it has poor solubility in water, which can make it difficult to administer in vivo. Additionally, this compound has a short half-life in the body, which can limit its therapeutic potential.
Future Directions
There are several future directions for research on N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide. One direction is to explore the potential therapeutic effects of this compound on other neurological disorders such as Huntington's disease and Alzheimer's disease. Another direction is to develop new analogs of this compound that have improved solubility and pharmacokinetic properties. Finally, future research could focus on the development of new delivery methods for this compound, such as nanoparticles or liposomes, which could improve its bioavailability and therapeutic potential.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic effects on neurological disorders. This compound acts as a positive allosteric modulator of mGluR4 and has been shown to have neuroprotective effects, improve cognitive function, and modulate neurotransmitter release. While there are some limitations to using this compound in lab experiments, there are also several future directions for research that could lead to the development of new treatments for neurological disorders.
Scientific Research Applications
N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-5-isoxazolecarboxamide has been studied for its potential therapeutic effects on neurological disorders such as Parkinson's disease, schizophrenia, and addiction. Research has shown that this compound can modulate the activity of mGluR4, which is involved in the regulation of neurotransmitter release and synaptic plasticity. By modulating the activity of mGluR4, this compound has been shown to have neuroprotective effects and can improve cognitive function in animal models of neurological disorders.
properties
IUPAC Name |
N-cyclohexyl-3-(4-methoxyphenyl)-4,5-dihydro-1,2-oxazole-5-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O3/c1-21-14-9-7-12(8-10-14)15-11-16(22-19-15)17(20)18-13-5-3-2-4-6-13/h7-10,13,16H,2-6,11H2,1H3,(H,18,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JUFHHUYLCHJMQB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=NOC(C2)C(=O)NC3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.